2-methyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide

• IUPAC Name: 2-methyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzamide
• InChI: InChI=1S/C17H21N3O2/c1-12-8-4-5-9-14(12)15(21)19-17(10-6-3-7-11-17)16-18-13(2)20-22-16/h4-5,8-9H,3,6-7,10-11H2,1-2H3,(H,19,21)
• InChI Key: QPWBLZXAXVFTGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2(CCCCC2)C3=NC(=NO3)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

The compound “2-methyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide” is a complex organic molecule. It contains a benzamide group, a cyclohexyl group, and a 1,2,4-oxadiazole group.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-HIV Agents : Researchers have explored the potential of oxadiazole derivatives in antiviral drug development. .
• Anti-Tubercular Activity : Analogous compounds have been synthesized and evaluated for their anti-tubercular properties. .

Heterocyclic Building Blocks

• Synthetic Intermediates : The compound serves as a building block for synthesizing more complex molecules. .

Biological Activity Studies

• Molecular Docking Studies : Researchers have investigated the binding affinity of related indole derivatives using molecular docking simulations. .

One-Pot Synthesis Methods

• Efficient Synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines : A one-pot method has been developed for the synthesis of these anilines via reaction with amidoximes. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. 1,2,4-Oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.